Cas no 2034259-90-8 (1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-[(thiophen-2-yl)methyl]urea)

• Product Name: 1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-[(thiophen-2-yl)methyl]urea
• CAS No: 2034259-90-8
• Molecular Formula: C₁₈H₂₂N₂O₃S
• Molecular Weight: 346.4439
• CID: 5348575

1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-[(thiophen-2-yl)methyl]urea Properties

Names and Identifiers

• 1-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]-3-(thiophen-2-ylmethyl)urea
• 1-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)-3-(thiophen-2-ylmethyl)urea
• 1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-[(thiophen-2-yl)methyl]urea

• InChIKey： DSGRKNMYWFZXED-UHFFFAOYSA-N
• Inchi： 1S/C18H22N2O3S/c1-23-14-6-7-16-13(10-14)4-2-8-18(16,22)12-20-17(21)19-11-15-5-3-9-24-15/h3,5-7,9-10,22H,2,4,8,11-12H2,1H3,(H2,19,20,21)
• SMILES： S1C([H])=C([H])C([H])=C1C([H])([H])N([H])C(N([H])C([H])([H])C1(C2C([H])=C([H])C(=C([H])C=2C([H])([H])C([H])([H])C1([H])[H])OC([H])([H])[H])O[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Heavy Atom Count: 24
• Complexity: 437
• XLogP3: 2
• Topological Polar Surface Area: 98.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins